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Compound of Interest

Compound Name: 8-Hydroxyquinolinolato-lithium

Cat. No.: B049599

An In-Depth Technical Guide to 8-
Hydroxyquinolinolato-lithium

This guide provides essential chemical data and a functional overview of 8-
Hydroxyquinolinolato-lithium (Liq), a key material in organic electronics. It is intended for
researchers, scientists, and professionals in drug development and materials science.

Core Chemical Properties

8-Hydroxyquinolinolato-lithium is an organic lithium compound utilized primarily for its
excellent electron injection and transport properties. A summary of its fundamental chemical
identifiers is presented below.

Property Value
Chemical Formula CoHeLINO[L][2][3][41[5][6]
Molecular Weight 151.09 g/mol [1][2][5][6]

Application in Organic Light-Emitting Diodes
(OLEDS)
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A primary application of 8-Hydroxyquinolinolato-lithium is as an electron injection layer (EIL)
in the fabrication of Organic Light-Emitting Diodes (OLEDSs).[1][5] In this capacity, it serves to
facilitate the efficient injection of electrons from the cathode into the electron transport layer
(ETL), a critical step for achieving high device performance and stability.[1][5] The diagram
below illustrates the typical layered structure of an OLED, highlighting the position and function
of the 8-Hydroxyquinolinolato-lithium layer.
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Caption: Workflow of an OLED with 8-Hydroxyquinolinolato-lithium (Liq) as the EIL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [8-Hydroxyquinolinolato-lithium chemical formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049599#8-hydroxyquinolinolato-lithium-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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